[4-(2-Phenylethenyl)phenyl]boronic acid
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Description
[4-(2-Phenylethenyl)phenyl]boronic acid is a boronic acid derivative featuring a styrenyl (vinylbenzene) substituent attached to a phenyl ring. Its unique structure allows for participation in Suzuki-Miyaura cross-coupling reactions and interactions with diols or Lewis bases, common to boronic acids .
Properties
CAS No. |
250603-10-2 |
|---|---|
Molecular Formula |
C14H13BO2 |
Molecular Weight |
224.06 g/mol |
IUPAC Name |
[4-(2-phenylethenyl)phenyl]boronic acid |
InChI |
InChI=1S/C14H13BO2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11,16-17H |
InChI Key |
RAHFHNVYCKLZGU-UHFFFAOYSA-N |
Canonical SMILES |
B(C1=CC=C(C=C1)C=CC2=CC=CC=C2)(O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Boronic Acid Derivatives
Antiproliferative Activity
Several boronic acid derivatives with aromatic substituents exhibit antiproliferative effects, though their efficacy and solubility vary significantly:
| Compound | IC₅₀ (µM) | Solubility in RPMI Medium | Key Structural Feature |
|---|---|---|---|
| 6-Hydroxynaphthalen-2-yl boronic acid | 0.1969 | High | Hydroxylated naphthalene |
| Phenanthren-9-yl boronic acid | 0.2251 | Moderate | Polycyclic aromatic hydrocarbon |
| [4-(2-Phenylethenyl)phenyl]boronic acid | N/A | Likely moderate* | Styrenyl-phenyl conjugate |
| Pyren-1-yl boronic acid | N/A | Low (precipitates) | Large polycyclic aromatic system |
*Inference based on structural analogs.
- Key Findings :
Enzyme Inhibition and Selectivity
Boronic acids are known inhibitors of enzymes like β-lactamases and histone deacetylases (HDACs):
| Compound | Target Enzyme | Activity (Ki/MIC) | Structural Advantage |
|---|---|---|---|
| 1-Amido-2-triazolylethaneboronic acid | β-Lactamases | Improved Ki vs. phenyl analogs | Triazole enhances binding |
| [2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid | Fungal HDAC (MoRPD3) | IC₅₀: 1 µM (vs. 1.5 µM for trichostatin A) | Methoxyethyl improves selectivity |
| [4-(2-Phenylethenyl)phenyl]boronic acid | Not reported | N/A | Conjugated system may aid interaction with planar enzyme pockets |
- Key Findings :
Solubility and Physicochemical Properties
Solubility is critical for biological and chemical applications:
| Compound | Water/Lipid Solubility Profile | Precipitates in RPMI? |
|---|---|---|
| [4-(4-Propan-2-yloxyphenyl)phenyl]boronic acid | Low water solubility | Yes |
| Pyren-1-yl boronic acid | Extremely lipid-soluble | Yes |
| 6-Hydroxynaphthalen-2-yl boronic acid | Moderate water solubility | No |
| [4-(2-Phenylethenyl)phenyl]boronic acid | Likely moderate solubility* | Unlikely** |
Predicted due to intermediate hydrophobicity. *Styrenyl group less bulky than pyrenyl .
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